Cas no 2272036-26-5 (rac-benzyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]-N-methylcarbamate)

• Product Name: rac-benzyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]-N-methylcarbamate
• CAS No: 2272036-26-5
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 6499834
• PubChem ID: 165913498
• Update Time: 2025-07-17

rac-benzyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]-N-methylcarbamate
• 2272036-26-5
• EN300-7248413

• Inchi： 1S/C13H17NO4/c1-14(11-8-17-9-12(11)15)13(16)18-7-10-5-3-2-4-6-10/h2-6,11-12,15H,7-9H2,1H3/t11-,12-/m1/s1
• InChI Key： CLUUHSCOJUAFFH-VXGBXAGGSA-N
• SMILES： O1C[C@H]([C@@H](C1)N(C(=O)OCC1C=CC=CC=1)C)O

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59Ų

Additional information on rac-benzyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]-N-methylcarbamate

Recent Advances in the Study of rac-Benzyl N-[(3R,4S)-4-Hydroxyoxolan-3-yl]-N-methylcarbamate (CAS: 2272036-26-5)

The compound rac-benzyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]-N-methylcarbamate (CAS: 2272036-26-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This carbamate derivative, characterized by its stereochemical complexity and functional versatility, has been the subject of several cutting-edge studies aimed at elucidating its pharmacological properties and synthetic pathways.

Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated that this compound exhibits notable activity as a modulator of neurotransmitter systems, particularly in its interaction with gamma-aminobutyric acid (GABA) receptors. The study employed advanced molecular docking simulations and in vitro assays to reveal that the (3R,4S) stereoisomer shows preferential binding to GABA_A receptor subtypes, suggesting potential applications in neurological disorders.

A breakthrough in the synthetic methodology for this compound was reported in Organic Letters (2024), where researchers developed an asymmetric catalytic route that significantly improves the yield of the desired (3R,4S) isomer. The new protocol utilizes a chiral palladium catalyst system, achieving enantiomeric excess of >95% while reducing the number of synthetic steps from conventional methods. This advancement has important implications for scaling up production for preclinical studies.

Pharmacokinetic studies conducted by the European Journal of Pharmaceutical Sciences (2023) have provided crucial data on the compound's metabolic stability and blood-brain barrier penetration. The research team employed LC-MS/MS techniques to demonstrate that rac-benzyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]-N-methylcarbamate maintains sufficient plasma concentrations for therapeutic effects while showing favorable safety profiles in rodent models.

Ongoing clinical investigations (Phase I trials initiated in Q2 2024) are currently evaluating the compound's potential as an adjunct therapy for epilepsy and neuropathic pain. Preliminary results suggest dose-dependent efficacy with minimal adverse effects, though complete data analysis is pending. The trial design incorporates advanced neuroimaging techniques to correlate pharmacokinetic parameters with therapeutic outcomes.

From a structural perspective, crystallographic studies published in Acta Crystallographica Section D (2023) have resolved the molecular conformation of this compound at atomic resolution. The findings reveal an unusual hydrogen-bonding network between the hydroxy group and carbamate moiety that may contribute to its biological activity. These structural insights are guiding current structure-activity relationship (SAR) studies aimed at developing second-generation analogs.

The compound's mechanism of action continues to be an active area of investigation. Recent electrophysiology studies suggest it may function as a positive allosteric modulator rather than a direct agonist at its target receptors. This subtle but important distinction could explain its favorable therapeutic window observed in preclinical models.

As research progresses, rac-benzyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]-N-methylcarbamate represents a promising scaffold for developing novel neuroactive compounds. The convergence of synthetic chemistry, structural biology, and pharmacological studies around this molecule exemplifies the interdisciplinary nature of modern drug discovery in the chemical biology domain.